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Compound of Interest

Compound Name: Nilofabicin

Cat. No.: B1668466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Nilofabicin stock solutions for research and development purposes.

Physicochemical and Solubility Data
Nilofabicin, also known as CG-400549, is an inhibitor of the bacterial enzyme enoyl-acyl

carrier protein reductase (FabI).[1][2][3] It is being investigated for its potential against drug-

resistant bacteria.[2] Accurate preparation of stock solutions is critical for reliable experimental

results.

A summary of Nilofabicin's relevant physicochemical properties is provided in the table below.
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Property Value Source(s)

Synonyms CG-400549, CG549 [3][4][5]

Molecular Formula C₁₉H₂₀N₂O₂S [1][2][5][6]

Molecular Weight 340.44 g/mol [1][4][5][6]

Appearance White to off-white solid [1]

Solubility (in vitro)
DMSO: ≥ 95 mg/mL (279.05

mM)
[1][6]

Solubility (in vivo)

In 10% DMSO + 40% PEG300

+ 5% Tween 80 + 45% Saline:

≥ 2.5 mg/mL (7.34 mM)

[1][6]

In 10% DMSO + 90% (20%

SBE-β-CD in Saline): ≥ 2.5

mg/mL (7.34 mM)

[1]

In 10% DMSO + 90% Corn Oil:

≥ 2.5 mg/mL (7.34 mM)
[1]

Experimental Protocols
Materials

Nilofabicin powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Protocol for Preparing a 100 mM Nilofabicin Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for in vitro

applications.

Preparation: Don appropriate PPE. Ensure the work area, particularly the analytical balance,

is clean and calibrated.

Weighing Nilofabicin: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of Nilofabicin powder into the tube. For example, to prepare 1 mL

of a 100 mM stock solution, weigh out 34.04 mg of Nilofabicin.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

Nilofabicin powder. To continue the example, add 1 mL of DMSO. Note: Hygroscopic DMSO

can significantly impact solubility; use newly opened DMSO for best results.[1]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication (if necessary): If the Nilofabicin does not fully dissolve, place the tube in an

ultrasonic bath.[1][6][7][8][9] Sonicate in short bursts, monitoring the solution until all solid

has dissolved. Gentle heating to 37°C can also aid dissolution.[8][9]

Aliquotting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][8]

Storage Conditions:

For long-term storage (up to 6 months), store the aliquots at -80°C, protected from light.[1]

[8]

For short-term storage (up to 1 month), store at -20°C, protected from light.[1][8]

Safety Precautions
Handle Nilofabicin powder in a well-ventilated area or under a chemical fume hood to avoid

inhalation.[10]
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Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[10]

Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Visualized Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for preparing Nilofabicin stock

solutions.
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Caption: Workflow for preparing a Nilofabicin stock solution.
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Caption: Nilofabicin inhibits the bacterial fatty acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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